Cas no 61983-49-1 (Cyclopentanecarboxylic acid, 2-ethyl-3-methyl-1-(2-oxo-2-phenylethyl)-)
61983-49-1 structure
Product Name:Cyclopentanecarboxylic acid, 2-ethyl-3-methyl-1-(2-oxo-2-phenylethyl)-
CAS No:61983-49-1
MF:C17H22O3
MW:274.354785442352
CID:461587
PubChem ID:12322365
Update Time:2025-04-19
Cyclopentanecarboxylic acid, 2-ethyl-3-methyl-1-(2-oxo-2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanecarboxylic acid, 2-ethyl-3-methyl-1-(2-oxo-2-phenylethyl)-
- 2-ethyl-3-methyl-1-phenacylcyclopentane-1-carboxylic acid
- 61983-49-1
- 2-Ethyl-3-methyl-1-(2-oxo-2-phenylethyl)cyclopentane-1-carboxylic acid
- DTXSID40488787
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- Inchi: 1S/C17H22O3/c1-3-14-12(2)9-10-17(14,16(19)20)11-15(18)13-7-5-4-6-8-13/h4-8,12,14H,3,9-11H2,1-2H3,(H,19,20)
- InChI Key: FPLOBBYQRYEPOT-UHFFFAOYSA-N
- SMILES: OC(C1(CC(C2C=CC=CC=2)=O)CCC(C)C1CC)=O
Computed Properties
- Exact Mass: 274.15696
- Monoisotopic Mass: 274.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Cyclopentanecarboxylic acid, 2-ethyl-3-methyl-1-(2-oxo-2-phenylethyl)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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